Cas no 1250722-11-2 (2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole)

2-{[(Pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core functionalized with a pyrrolidinylmethylthio substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and organic synthesis. The presence of both sulfur and nitrogen heteroatoms enhances its potential as a ligand in coordination chemistry or as a building block for bioactive molecules. Its rigid benzothiazole scaffold, combined with the flexible pyrrolidine side chain, offers versatility in designing compounds with tailored binding affinities. The compound’s stability and synthetic accessibility further contribute to its utility in research applications, particularly in the development of pharmacologically active agents.
2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole structure
1250722-11-2 structure
Product Name:2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole
CAS No:1250722-11-2
MF:C12H14N2S2
MW:250.382959842682
MDL:MFCD16075909
CID:5158141
PubChem ID:61686353
Update Time:2026-03-04

2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-[(PYRROLIDIN-2-YLMETHYL)SULFANYL]-1,3-BENZOTHIAZOLE
    • 2-((Pyrrolidin-2-ylmethyl)thio)benzo[d]thiazole
    • 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole
    • Benzothiazole, 2-[(2-pyrrolidinylmethyl)thio]-
    • MDL: MFCD16075909
    • Inchi: 1S/C12H14N2S2/c1-2-6-11-10(5-1)14-12(16-11)15-8-9-4-3-7-13-9/h1-2,5-6,9,13H,3-4,7-8H2
    • InChI Key: ZBDWVIRUROTRDU-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)CC1CCCN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 237
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78.5

2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole Pricemore >>

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Additional information on 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole

Comprehensive Overview of 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole (CAS No. 1250722-11-2)

In the realm of organic chemistry and pharmaceutical research, 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole (CAS No. 1250722-11-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a benzothiazole core linked to a pyrrolidine moiety via a sulfanyl bridge, represents a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activities, and structure-activity relationships (SAR) to unlock its full potential.

The benzothiazole ring system is a well-known pharmacophore found in numerous bioactive molecules, including antimicrobial, anticancer, and anti-inflammatory agents. The incorporation of a pyrrolidine group, a common motif in alkaloids and pharmaceuticals, further enhances the compound's versatility. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, making it a subject of interest in medicinal chemistry. For instance, derivatives of 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole have shown promise in targeting neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic perspective, the compound's sulfanyl linker offers opportunities for structural diversification. Chemists have employed click chemistry and cross-coupling reactions to generate libraries of analogs, enabling high-throughput screening for optimal bioactivity. The CAS No. 1250722-11-2 is frequently cited in patents and academic journals, reflecting its industrial relevance. Notably, its molecular weight and logP values suggest favorable drug-likeness, a critical factor in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Beyond pharmaceuticals, 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole has applications in material science. Its conjugated system and heteroatom-rich structure make it a candidate for organic electronics, such as OLEDs and sensors. Researchers are investigating its photophysical properties to develop next-generation fluorescent probes and photocatalysts. This dual utility in life sciences and advanced materials underscores its interdisciplinary appeal.

Environmental and green chemistry considerations are also shaping research around this compound. Innovations in solvent-free synthesis and catalytic methods aim to reduce waste and energy consumption during production. Such efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and clean energy.

In summary, 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}-1,3-benzothiazole (CAS No. 1250722-11-2) is a multifaceted compound with broad applicability. Its chemical stability, bioactivity, and material properties position it as a valuable asset in both academic and industrial settings. As research progresses, this molecule is poised to contribute to breakthroughs in healthcare, technology, and sustainability.

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